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Compound Name: 2-Acetoxypropanoic acid
CAS No.: 535-17-1
Cat. No.: B1222636
Get Quote
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A Note to the Reader: The scientific literature on the specific biological activities of 2-
Acetoxypropanoic acid is not extensive. Much of the available information pertains to its role
as a chemical intermediate and its general properties. This guide synthesizes the existing data
and provides a comprehensive overview based on the current understanding of the compound
and its constituent parts, lactic acid and acetic acid.

Introduction

2-Acetoxypropanoic acid, also known by synonyms such as O-Acetyllactic acid and lactic
acid acetate, is an organic compound with the chemical formula C5H804.[1][2][3] It exists as a
chiral molecule, with the (S)-(-) and (R)-(+) enantiomers being of particular interest in various
applications.[4][5][6] While not as extensively studied for its direct biological effects as its
parent compounds, lactic acid and acetic acid, 2-Acetoxypropanoic acid holds significance in
several fields, including pharmaceuticals, biochemical research, and the food industry.[4] This
guide will delve into the known biological activities, mechanisms of action, and potential
applications of this compound.

Chemical and Physical Properties
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A foundational understanding of the physicochemical properties of 2-Acetoxypropanoic acid

is essential for interpreting its biological interactions.

Property Value References
Molecular Formula C5H804 [11041071
Molecular Weight 132.11 g/mol [1][41[8]
Appearance Colorless to pale yellow liquid [2][4]
Solubility Soluble in water and organic 2]

solvents
Boiling Point 141 - 143 °C/ 20 mmHg [4]
Density ~1.18 g/mL [4]

These properties, particularly its solubility, influence its absorption, distribution, metabolism,

and excretion (ADME) profile within a biological system.

Mechanism of Action

The primary mechanism of action of 2-Acetoxypropanoic acid in biological systems is

believed to be through its hydrolysis into lactic acid and acetic acid.[9] This conversion allows

these two well-characterized molecules to enter their respective metabolic pathways.

Hydrolysis and Metabolic Integration

The ester linkage in 2-Acetoxypropanoic acid is susceptible to hydrolysis, a reaction that

breaks the bond with the addition of a water molecule, yielding lactic acid and acetic acid.[9]

Diagram of Hydrolysis:
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Caption: Hydrolysis of 2-Acetoxypropanoic acid.
Once liberated, lactic acid can be utilized in several key metabolic processes:

» Glycolysis and the Citric Acid Cycle: Lactic acid can be converted to pyruvate, which then
enters the citric acid cycle for energy production.[9][10]

e Cori Cycle: It can be transported to the liver and converted back into glucose through
gluconeogenesis.[10]

Acetic acid, as acetate, is a crucial metabolite that can be converted to acetyl-CoA, a central
molecule in cellular metabolism, linking glycolysis with the citric acid cycle.

Biological Activities and Potential Applications

The biological relevance of 2-Acetoxypropanoic acid is largely inferred from its hydrolysis
products and its use as a synthetic intermediate.

Pharmaceutical and Biochemical Research

 Intermediate in Drug Synthesis: The (S)-(-)-2-Acetoxypropionic acid enantiomer is a valuable
intermediate in the synthesis of various pharmaceuticals, particularly anti-inflammatory
drugs.[4] Its chiral nature is often crucial for the stereospecificity and biological activity of the
final drug product.[4]

o Metabolic Pathway Studies: In biochemical research, it is used to investigate metabolic
pathways.[4] By introducing this compound, researchers can trace the metabolic fate of its
constituent parts, lactic acid and acetate.
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Role in Microbiology

While direct studies on 2-Acetoxypropanoic acid are limited, the roles of acetate and lactic
acid in microbial metabolism are well-documented.

o Lactic Acid Bacteria (LAB): Acetate is known to have a growth-promoting effect on certain
lactic acid bacteria, and its function extends beyond being a simple buffer.[11] Lactic acid is a
primary fermentation product of LAB and contributes to the antimicrobial properties of
fermented foods.[12] Some LAB can also produce acetate.[12]

e Capnophilic Lactic Fermentation: In some bacteria, such as Thermotoga neapolitana,
acetate can be coupled with CO2 to synthesize lactic acid.[13]

Other Potential Applications

e Food Industry: The compound has applications in the food industry as a flavoring agent and
preservative.[4]

» Pheromones: The (S)-enantiomer has been identified as a biologically active chemical that
can act as a pheromone in certain bacteria.[7]

Experimental Protocols

Due to the limited direct research on the biological activity of 2-Acetoxypropanoic acid,
detailed experimental protocols are not readily available in the literature. However, one could
adapt standard methodologies used for studying related compounds.

In Vitro Hydrolysis Assay

Objective: To determine the rate of hydrolysis of 2-Acetoxypropanoic acid to lactic acid and
acetic acid in a simulated biological fluid.

Methodology:
o Prepare a stock solution of 2-Acetoxypropanoic acid in a suitable solvent (e.g., ethanol).

e Add a small aliquot of the stock solution to a buffered agueous solution (e.g., phosphate-
buffered saline, pH 7.4) to mimic physiological conditions.
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 Incubate the solution at 37°C.
e At various time points, withdraw aliquots of the reaction mixture.

e Analyze the aliquots for the concentrations of 2-Acetoxypropanoic acid, lactic acid, and
acetic acid using a suitable analytical technique, such as High-Performance Liquid
Chromatography (HPLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

» Plot the concentration of the reactant and products over time to determine the hydrolysis
rate.

Workflow Diagram:
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Caption: Workflow for an in vitro hydrolysis assay.

Safety and Handling

According to GHS classifications, 2-Acetoxypropanoic acid is considered to cause skin and
serious eye irritation, and may cause respiratory irritation.[1] Therefore, appropriate personal
protective equipment, including gloves and safety glasses, should be used when handling this
compound.

Conclusion

2-Acetoxypropanoic acid is a compound with a biological profile that is intrinsically linked to
its hydrolysis products, lactic acid and acetic acid. While direct research into its specific
biological activities is sparse, its role as a precursor to these key metabolites makes it a
compound of interest in various scientific and industrial domains. Its utility as a chiral building
block in pharmaceutical synthesis further underscores its importance. Future research may yet
uncover more direct biological roles for this molecule, but for now, its significance lies in its
chemical versatility and its contribution to the metabolic pool of lactic and acetic acids.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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